Cas no 22801-55-4 (N,N-Dimethylbenzo[d]isothiazol-3-amine)

• Product Name: N,N-Dimethylbenzo[d]isothiazol-3-amine
• CAS No: 22801-55-4
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 4820408
• Update Time: 2025-04-23

N,N-Dimethylbenzo[d]isothiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethylbenzo[d]isothiazol-3-amine
• 1,2-Benzisothiazol-3-amine, N,N-dimethyl-
• CN(C1=NSC2=C1C=CC=C2)C
• N,N-Dimethyl-1,2-benzoisothiazole-3-amine

• Inchi： 1S/C9H10N2S/c1-11(2)9-7-5-3-4-6-8(7)12-10-9/h3-6H,1-2H3
• InChI Key： AXEPVTNANVZKQI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.8
• Topological Polar Surface Area: 44.4

Additional information on N,N-Dimethylbenzo[d]isothiazol-3-amine

Comprehensive Guide to N,N-Dimethylbenzo[d]isothiazol-3-amine (CAS No. 22801-55-4): Properties, Applications, and Market Insights

N,N-Dimethylbenzo[d]isothiazol-3-amine (CAS No. 22801-55-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This heterocyclic amine, featuring a benzo[d]isothiazole core with dimethylamino substitution, serves as a valuable intermediate in pharmaceutical research, material science, and specialty chemical synthesis. The growing interest in isothiazole derivatives for drug discovery and functional materials makes this compound particularly relevant in today's research landscape.

The molecular structure of N,N-Dimethylbenzo[d]isothiazol-3-amine combines aromatic character with the electron-rich properties of the dimethylamino group, creating interesting reactivity patterns. With a molecular formula of C₉H₁₀N₂S and a molecular weight of 178.26 g/mol, this compound exhibits moderate polarity, making it soluble in many organic solvents while remaining stable under standard conditions. Researchers particularly value its isothiazole-3-amine scaffold for designing novel bioactive molecules, as this structural motif appears in several pharmacologically active compounds.

In pharmaceutical applications, N,N-Dimethylbenzo[d]isothiazol-3-amine serves as a key building block for developing potential therapeutic agents. The benzo[d]isothiazole moiety is known to interact with various biological targets, and the dimethylamino group at the 3-position often enhances bioavailability. Recent studies have explored derivatives of this compound for their potential in addressing neurological disorders, inflammation, and microbial infections - all areas of high interest in current medical research. The compound's structural features make it particularly valuable for creating small molecule modulators of protein-protein interactions.

The material science field has also found applications for CAS 22801-55-4, especially in the development of advanced organic electronic materials. The conjugated system of the benzo[d]isothiazole core, combined with the electron-donating dimethylamino group, creates interesting optoelectronic properties. Researchers are investigating its potential in organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic materials. This aligns with the growing global focus on sustainable energy solutions and green chemistry initiatives.

Synthetic approaches to N,N-Dimethylbenzo[d]isothiazol-3-amine typically involve the cyclization of appropriately substituted precursors or modification of existing isothiazole derivatives. The compound's stability allows for various downstream chemical modifications, making it a versatile intermediate for creating more complex molecular architectures. Recent advancements in catalytic methods have improved the efficiency of synthesizing such heterocyclic amines, addressing the pharmaceutical industry's need for scalable synthetic routes.

From a commercial perspective, the demand for CAS 22801-55-4 has been steadily increasing, particularly from contract research organizations and academic laboratories engaged in drug discovery programs. The compound's price and availability vary depending on purity requirements and order quantities, with most suppliers offering it in gram to kilogram scales. Quality control typically involves HPLC analysis to ensure high purity, especially for pharmaceutical applications where impurity profiles are critical.

Environmental and safety considerations for handling N,N-Dimethylbenzo[d]isothiazol-3-amine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Storage under inert atmosphere at controlled temperatures helps maintain its stability over extended periods.

Recent scientific literature highlights several innovative uses of benzo[d]isothiazol-3-amine derivatives, keeping this compound family at the forefront of medicinal chemistry research. The development of targeted protein degraders (PROTACs) and other novel therapeutic modalities has created new opportunities for such structural motifs. Additionally, the compound's potential in agrochemical research is being explored, particularly in developing new crop protection agents with improved environmental profiles.

Analytical characterization of N,N-Dimethylbenzo[d]isothiazol-3-amine typically employs techniques such as ¹H/¹³C NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's identity and purity, which are crucial for research applications. X-ray crystallography studies have revealed interesting details about the molecular geometry and intermolecular interactions of this heterocyclic amine, providing insights for rational drug design.

The future outlook for CAS 22801-55-4 appears promising, with ongoing research expanding its potential applications. As the pharmaceutical industry continues to explore new chemical space for drug discovery, compounds like N,N-Dimethylbenzo[d]isothiazol-3-amine that offer both synthetic versatility and biological relevance will remain in high demand. The convergence of computational chemistry, AI-assisted molecular design, and high-throughput screening methods is likely to uncover additional valuable applications for this interesting isothiazole derivative in the coming years.